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Compound Name:
4-(Methylthio)phenylacetyl

chloride

Cat. No.: B3147896 Get Quote

Abstract

This technical guide provides a comprehensive overview of 4-(Methylthio)phenylacetyl
chloride, a key intermediate in organic synthesis. The document details its molecular structure,

physicochemical properties, and established synthesis protocols. It is intended for researchers,

scientists, and professionals in drug development who utilize acyl chlorides as reactive building

blocks. The guide includes structured data tables for easy reference, detailed experimental

procedures, and logical diagrams to illustrate molecular identification and synthesis workflows,

adhering to stringent visualization standards.

Molecular Structure and Identification
4-(Methylthio)phenylacetyl chloride is an aromatic acyl chloride featuring a methylthio group

at the para position of the phenyl ring. The presence of the highly reactive acetyl chloride

functional group makes it a valuable reagent for introducing the 4-(methylthio)phenylacetyl

moiety into various molecules.

The relationships between the common chemical identifiers for this compound are illustrated

below.
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4-(Methylthio)phenylacetyl Chloride

Chemical Identifiers

Core Compound

Molecular Formula
C9H9ClOS

 has

CAS Number
63327-11-7

 is registered as

InChIKey
HSXSJJWWKGGAKE-UHFFFAOYSA-N

 is encoded by

Molecular Weight
200.69 g/mol

 has

Click to download full resolution via product page

Caption: Relationship between the core compound and its key chemical identifiers.

Table 1: Chemical Identifiers and Molecular Properties

Identifier Value Source

Molecular Formula C9H9ClOS [1]

Molecular Weight 200.69 g/mol [1]

CAS Number 63327-11-7 [1]

InChI Key
HSXSJJWWKGGAKE-

UHFFFAOYSA-N
[1]

Canonical SMILES CSc1ccc(cc1)CC(=O)Cl

Physicochemical Properties
The physical and chemical properties of 4-(Methylthio)phenylacetyl chloride are critical for

its handling, storage, and application in synthesis. It is typically encountered as an oily liquid

and is sensitive to moisture due to the reactivity of the acyl chloride group.

Table 2: Physicochemical Data
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Property Value Notes Source

Appearance
Black or yellow oily

product
Purity dependent. [1][2]

Boiling Point 94 - 95 °C at 16 hPa

Data for the closely

related Phenylacetyl

chloride.

[3]

Chemical Stability

Moisture sensitive.

Stable under

recommended storage

conditions (room

temperature).

The product is

chemically stable

under standard

ambient conditions.

[3]

Storage Temperature 2 - 8 °C
Recommended for

maintaining stability.
[3][4]

Synthesis and Reactivity
The primary route for synthesizing 4-(Methylthio)phenylacetyl chloride involves the

chlorination of its corresponding carboxylic acid, 4-(methylthio)phenylacetic acid. This

transformation is commonly achieved using standard chlorinating agents such as thionyl

chloride (SOCl₂) or oxalyl chloride. The resulting acyl chloride is a reactive electrophile, readily

undergoing nucleophilic acyl substitution with alcohols, amines, and other nucleophiles.
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Starting Material:
4-(Methylthio)phenylacetic Acid

Product:
4-(Methylthio)phenylacetyl Chloride

 Reaction
(Heat)

Chlorinating Agent:
Thionyl Chloride (SOCl₂)

 provides Cl⁻

Byproducts:
SO₂(g) + HCl(g)

 generates

Click to download full resolution via product page

Caption: General synthesis workflow for 4-(Methylthio)phenylacetyl chloride.

The precursor, 4-(methylthio)phenylacetic acid, can itself be synthesized from p-halogenated

phenylacetic acid derivatives through a catalytic reaction with sodium methyl mercaptide.[5][6]

Experimental Protocols
The following protocols detail established methods for the synthesis of 4-
(Methylthio)phenylacetyl chloride.

Synthesis via Thionyl Chloride
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This protocol describes the direct conversion of 4-methylthiophenylacetic acid to the

corresponding acyl chloride using thionyl chloride.

Materials:

4-methylthiophenylacetic acid (158 g, 0.87 mole)

Thionyl chloride (150 ml, 2 moles)

Procedure:

A mixture of 4-methylthiophenylacetic acid and thionyl chloride is prepared in a suitable

reaction vessel.[1]

The mixture is heated to 90°C and maintained at this temperature for 2 hours.[1]

Upon completion of the reaction, the excess thionyl chloride is removed by distillation

under reduced pressure.[1]

The resulting product is approximately 120 g of 4-methylthiophenylacetyl chloride,

obtained as a black oily liquid.[1] This crude product can often be used in subsequent

reactions without further purification.[1]

Synthesis via Oxalyl Chloride (Adapted from a related
compound)
This method, demonstrated for a similar substrate, uses oxalyl chloride and a catalytic amount

of DMF. It is a milder alternative to thionyl chloride and is often preferred for sensitive

substrates.

Materials:

4-(Methylthio)phenylacetic acid (1 equivalent)

Oxalyl chloride (1.1 equivalents)

N,N-dimethylformamide (DMF) (catalytic amount, ~0.5 mL for a 47.3 mmol scale)
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Anhydrous Tetrahydrofuran (THF)

Procedure:

Dissolve the 4-(methylthio)phenylacetic acid in anhydrous THF in a flask under an inert

atmosphere.

To this solution, add oxalyl chloride followed by a catalytic amount of DMF.[2]

Stir the reaction mixture at ambient temperature for approximately 3 hours.[2]

After the reaction is complete, concentrate the mixture under reduced pressure to yield the

crude acyl chloride as an oil.[2] The product is often used directly in the next synthetic step

without purification.[2]

Spectroscopic Data (Predicted)
While specific experimental spectra for 4-(Methylthio)phenylacetyl chloride are not widely

published, its structure allows for the prediction of characteristic signals based on data from

analogous compounds like phenylacetyl chloride and 4-(methylthio)phenylacetic acid.[7]

Table 3: Predicted Spectroscopic Characteristics
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Technique Feature
Predicted Chemical
Shift / Wavenumber

Notes

IR Spectroscopy
C=O stretch (acyl

chloride)
~1785 - 1815 cm⁻¹

A very strong and

sharp absorption

band, characteristic of

acyl chlorides.

Aromatic C=C stretch ~1600, ~1490 cm⁻¹

Medium intensity

bands typical for

substituted benzene

rings.

C-S stretch ~600 - 800 cm⁻¹
Weak to medium

intensity.

¹H NMR Ar-H
~7.2 - 7.4 ppm

(AA'BB' system)

Two doublets are

expected for the para-

substituted ring.

-CH₂-
~4.1 - 4.3 ppm

(singlet)

Methylene protons

adjacent to the

carbonyl group.

-S-CH₃ ~2.5 ppm (singlet)
Methyl protons of the

thioether group.

¹³C NMR C=O (acyl chloride) ~170 - 174 ppm
Carbonyl carbon of

the acyl chloride.

Ar-C ~125 - 145 ppm
Multiple signals for the

aromatic carbons.

-CH₂- ~50 - 55 ppm Methylene carbon.

-S-CH₃ ~15 - 17 ppm
Methyl carbon of the

thioether group.

Safety and Handling
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4-(Methylthio)phenylacetyl chloride is a corrosive and hazardous chemical that requires

strict safety protocols. Its reactivity is similar to that of phenylacetyl chloride.

General Hazards: The compound is corrosive and may be corrosive to metals.[3] It causes

severe skin burns and eye damage and may cause respiratory irritation.[3][8]

Handling: Use only in a well-ventilated area or under a chemical fume hood.[4][8] Wear

appropriate personal protective equipment (PPE), including chemical-resistant gloves,

protective clothing, and eye/face protection.[3][9] Avoid breathing mists or vapors.[3]

Storage: Store in a cool (2-8 °C), dry, and well-ventilated place.[3][4] Keep containers tightly

closed in a corrosives-compatible area.[3][8] The material is moisture-sensitive.[3]

Fire Safety: The compound is combustible.[9] In case of fire, use dry chemical, CO₂, or

alcohol-resistant foam. Do not use water, as it reacts to produce corrosive hydrogen chloride

gas.[9][10] Fire may also produce toxic phosgene gas.[9]

Table 4: GHS Hazard and Precautionary Statements
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Type Code Statement

Hazard H290 May be corrosive to metals.[3]

H314
Causes severe skin burns and

eye damage.[3]

H335
May cause respiratory

irritation.[3]

Precautionary P261
Avoid breathing mist or vapors.

[3]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[3]

P301+P330+P331

IF SWALLOWED: Rinse

mouth. Do NOT induce

vomiting.[3]

P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.[3]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[3]

P405 Store locked up.[3]

Conclusion
4-(Methylthio)phenylacetyl chloride is a reactive chemical intermediate with well-defined

properties and synthesis routes. Its utility in organic chemistry is significant, though its

hazardous and corrosive nature necessitates careful handling and storage. This guide provides

the essential technical data and protocols required for its safe and effective use in a research

and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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